Cas no 1354025-28-7 ((3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride)

1354025-28-7 structure
Product Name:(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride
CAS No:1354025-28-7
Molecular Formula:C10H13ClFNOS
Molecular Weight:249.73272395134
CID:2091686
PubChem ID:66569607
(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride Properties
Names and Identifiers
-
- (3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride
- CS-0445121
- DB-236471
- AKOS024464391
- 1354025-28-7
- (S)-3-(4-Fluoro-benzenesulfinyl)-pyrrolidine hydrochloride
- (3S)-3-(4-fluorophenyl)sulfinylpyrrolidine;hydrochloride
- (3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidinehydrochloride
-
- MDL: MFCD21098442
- InChIKey: PGBYZRJGKWLXKF-LTLOVSHISA-N
- Inchi: 1S/C10H12FNOS.ClH/c11-8-1-3-9(4-2-8)14(13)10-5-6-12-7-10;/h1-4,10,12H,5-7H2;1H/t10-,14?;/m0./s1
- SMILES: Cl.S(C1C=CC(=CC=1)F)([C@@H]1CNCC1)=O
Computed Properties
- Exact Mass: 249.0390411g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 249.0390411g/mol
- Heavy Atom Count: 15
- Complexity: 216
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Topological Polar Surface Area: 48.3Ų
(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A109008403-1g |
(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride |
1354025-28-7 | 95% | 1g |
400.00 USD | ||
Ambeed | A837436-250mg |
(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride |
1354025-28-7 | 95+% | 250mg |
$201.0 | ||
Apollo Scientific | PC408298-500mg |
(S)-3-(4-Fluoro-benzenesulfinyl)-pyrrolidine hydrochloride |
1354025-28-7 | 500mg |
£340.00 | 2024-07-20 | ||
Chemenu | CM197488-1g |
(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride |
1354025-28-7 | 95% | 1g |
$413 | 2021-08-05 | |
Fluorochem | 088854-500mg |
S)-3-(4-Fluoro-benzenesulfinyl)-pyrrolidine hydrochloride |
1354025-28-7 | 95+% | 500mg |
£275.00 | 2022-03-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1515788-500mg |
(3S)-3-((4-fluorophenyl)sulfinyl)pyrrolidine hydrochloride |
1354025-28-7 | 98% | 500mg |
¥4061 | 2023-04-15 |
(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride Related Literature
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Matthias Ferger,Zhuangzhi Shi,Todd B. Marder Chem. Soc. Rev., 2021,50, 13129-13188
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2. Back cover
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Zaheer Ud Din Babar,Jameela Fatheema,Nimrah Arif,M. S. Anwar,Sundus Gul,Mudassir Iqbal,Syed Rizwan RSC Adv., 2020,10, 25669-25678
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Daniel J. Shaw,Lorna C. Waters,Sarah L. Strong,Monika-Sarah E. D. Schulze,Gregory M. Greetham,Mike Towrie,Anthony W. Parker,Christine E. Prosser,Alistair J. Henry,Alastair D. G. Lawson,Mark. D. Carr,Richard J. Taylor,Neil T. Hunt,Frederick W. Muskett Chem. Sci., 2023,14, 7524-7536
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Liu-Pan Yang,Xin-Yu Pang,Jia-Rong Li,Wei Jiang Chem. Commun., 2018,54, 10847-10850
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Peter B. Kreider,Ki-Joong Kim,Chih-Hung Chang RSC Adv., 2014,4, 13827-13830
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Javier González-Sabín,Roberto Morán-Ramallal,Francisca Rebolledo Chem. Soc. Rev., 2011,40, 5321-5335
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8. Microwave assisted chemoselective organocatalytic peptide alcohol synthesis from C-terminal amide†Kishore Thalluri,Ashim Paul,Srinivasa Rao Manne,Dharm Dev,Bhubaneswar Mandal RSC Adv., 2014,4, 47841-47847
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Eirini Fotopoulou,Milosz Siczek,Tadeusz Lis,Vassilis Tangoulis,Marco Evangelisti,Euan K. Brechin,Constantinos J. Milios Chem. Commun., 2018,54, 6153-6156
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Jenny G. Vitillo,Gabriele Ricchiardi,Giuseppe Spoto,Adriano Zecchina Phys. Chem. Chem. Phys., 2005,7, 3948-3954
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1354025-28-7)(3S)-3-((4-Fluorophenyl)sulfinyl)pyrrolidine hydrochloride

Purity:99%
Quantity:250mg
Price($):181.0